Cas no 5117-89-5 (3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-)

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- structure

5117-89-5 structure

Product Name:3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-

CAS No:5117-89-5

MF:C₉H₁₀N₂O

MW:162.188501834869

CID:363040

PubChem ID:673083

Update Time:2025-04-19

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro-
- 2-amino-4,5,6,7-tetrahydro-1-benzofuran-3-carbonitrile
- Oprea1_138649
- SCHEMBL4764892
- MFCD03035248
- DTXSID80350075
- CS-0365040
- 2-amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile
- FT-0704789
- YOZTUVGTXWSPCM-UHFFFAOYSA-N
- AKOS000280894
- ST050948
- 5117-89-5
- Inchi： 1S/C9H10N2O/c10-5-7-6-3-1-2-4-8(6)12-9(7)11/h1-4,11H2
- InChI Key： YOZTUVGTXWSPCM-UHFFFAOYSA-N
- SMILES： O1C(=C(C#N)C2=C1CCCC2)N

Computed Properties

Exact Mass: 162.0794
Monoisotopic Mass: 162.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 63Å²

Experimental Properties

PSA: 62.95

3-Benzofurancarbonitrile, 2-amino-4,5,6,7-tetrahydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1435710-1g	2-Amino-4,5,6,7-tetrahydrobenzofuran-3-carbonitrile	5117-89-5	97%	1g	￥7930.00	2024-05-11

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